Cas no 2376600-05-2 (tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2376600-05-2
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5165058
• Update Time: 2025-11-01

tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C11H19NO2S/c1-10(2,3)14-9(13)12-6-11(7-12)4-5-15-8-11/h4-8H2,1-3H3
• InChI Key： KJYHCCYRXPIIDB-UHFFFAOYSA-N
• SMILES： C1C2(CCSC2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate

Comprehensive Overview of tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2376600-05-2)

The compound tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2376600-05-2) is a highly specialized spirocyclic structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular framework, featuring a 6-thia-2-azaspiro[3.4]octane core, makes it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting central nervous system (CNS) disorders and infectious diseases.

One of the key reasons for the growing interest in tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate is its role as a building block in the development of small-molecule therapeutics. The spirocyclic motif is known for its ability to enhance molecular rigidity, which can improve binding affinity and selectivity in drug-target interactions. This property aligns with the current trend in precision medicine, where researchers aim to design compounds with minimal off-target effects. Additionally, the tert-butyl carboxylate group provides a handle for further chemical modifications, making it a versatile tool for structure-activity relationship (SAR) studies.

In the context of synthetic chemistry, tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate is often utilized in multicomponent reactions and catalyzed transformations. Its stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry. Recent advancements in flow chemistry and green chemistry have further highlighted the importance of such intermediates, as they enable more efficient and sustainable synthetic routes. This aligns with the broader industry shift toward environmentally friendly and cost-effective manufacturing processes.

The pharmacokinetic properties of tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate are also a subject of ongoing research. Its lipophilicity and metabolic stability are critical factors in determining its suitability as a drug candidate. With the rise of artificial intelligence (AI) in drug design, computational models are increasingly being used to predict the ADME (absorption, distribution, metabolism, and excretion) profiles of such compounds. This integration of AI-driven insights with traditional experimental data is revolutionizing the way researchers approach lead optimization.

Another area where tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate shows promise is in the development of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are designed to degrade specific disease-causing proteins, and the spirocyclic scaffold of this compound could serve as a valuable linker or warhead in such constructs. The growing interest in targeted protein degradation as a therapeutic strategy underscores the potential of this compound in next-generation therapeutics.

From a commercial perspective, the demand for tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate is expected to rise as more pharmaceutical companies invest in innovative drug pipelines. Its patent status and supply chain dynamics are also critical considerations for stakeholders. With the increasing emphasis on intellectual property (IP) protection and generic drug development, this compound could play a pivotal role in shaping the future of small-molecule drug markets.

In summary, tert-butyl 6-thia-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2376600-05-2) represents a fascinating intersection of chemistry, biology, and technology. Its unique structural features and diverse applications make it a compound of significant interest in both academic and industrial settings. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for novel therapeutics and advanced materials.